4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide

• IUPAC Name: 4-methyl-N-[2-[(6-methylpyridazin-3-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C15H18N4O/c1-11-3-6-13(7-4-11)15(20)17-10-9-16-14-8-5-12(2)18-19-14/h3-8H,9-10H2,1-2H3,(H,16,19)(H,17,20)
• InChI Key: UXYNHHIQWKOJDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCNC2=NN=C(C=C2)C
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol

Description

4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide, commonly known as MPEP, is a selective antagonist for the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in the late 1990s and has since been widely used in scientific research to study the role of mGluR5 in various physiological and pathological conditions.

Mechanism of Action

MPEP acts as a selective antagonist for 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide, which is a G protein-coupled receptor that regulates the release of glutamate, a major neurotransmitter in the brain. By blocking the activity of 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide, MPEP reduces the excitability of neurons and modulates synaptic plasticity, which is critical for learning and memory.
Biochemical and Physiological Effects:
MPEP has been shown to have several biochemical and physiological effects, including reducing the release of glutamate, modulating the activity of ion channels, and altering the expression of various genes involved in synaptic plasticity. In animal studies, MPEP has been shown to reduce anxiety, depression, and pain perception, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MPEP in lab experiments is its high selectivity for 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide, which allows for specific modulation of its activity without affecting other receptors. However, MPEP has a relatively short half-life and requires frequent administration, which can be challenging in long-term studies. Moreover, MPEP can have off-target effects at high concentrations, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on MPEP and 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide. One area of interest is the potential therapeutic use of 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide antagonists in neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. Another area of interest is the role of 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide in addiction and substance abuse, which has implications for the development of novel treatments for addiction. Moreover, further studies are needed to elucidate the downstream signaling pathways and molecular mechanisms underlying the effects of MPEP and 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide on synaptic plasticity and behavior.

Synthesis Methods

MPEP can be synthesized using a multi-step process starting from 4-methylbenzoyl chloride and 6-methyl-3-pyridazinamine. The synthesis involves several chemical reactions, including nucleophilic substitution, amidation, and cyclization. The final product is obtained as a white crystalline powder with a purity of over 99%.

Scientific Research Applications

MPEP has been extensively used in scientific research to study the role of 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide in various physiological and pathological conditions. It has been shown to modulate synaptic plasticity, learning and memory, anxiety, depression, addiction, and pain perception. MPEP has also been used to investigate the potential therapeutic effects of 4-methyl-N-{2-[(6-methyl-3-pyridazinyl)amino]ethyl}benzamide antagonists in neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases.